N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide

• IUPAC Name: N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide
• InChI: InChI=1S/C18H27N3O/c1-3-5-18(22)20-15-7-4-6-14(11-15)19-16-10-13(2)21(12-16)17-8-9-17/h4,6-7,11,13,16-17,19H,3,5,8-10,12H2,1-2H3,(H,20,22)
• InChI Key: YESRWVZPZNYVEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC(=C1)NC2CC(N(C2)C3CC3)C
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide, also known as CP-945,598, is a compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as CB1 receptor antagonists, which are used for the treatment of various disorders such as obesity, diabetes, and addiction.

Mechanism of Action

N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide acts as a CB1 receptor antagonist, which means that it blocks the action of the CB1 receptor. The CB1 receptor is found in various parts of the brain and is involved in the regulation of appetite, metabolism, and reward. By blocking the CB1 receptor, N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide reduces appetite, increases metabolism, and reduces the rewarding effects of food and drugs.
Biochemical and physiological effects:
N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide has several biochemical and physiological effects. It has been shown to reduce food intake, increase energy expenditure, and improve glucose metabolism. In addition, it has also been shown to reduce drug and alcohol seeking behavior, as well as reduce anxiety and depression-like behaviors.

Advantages and Limitations for Lab Experiments

N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied in animal models. In addition, it has a well-defined mechanism of action, which makes it a useful tool for studying the CB1 receptor. However, one limitation of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide is that it is not very selective for the CB1 receptor, and can also interact with other receptors in the brain.

Future Directions

There are several future directions for the study of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide. One direction is to further investigate its potential therapeutic applications, such as in the treatment of anxiety, depression, and schizophrenia. Another direction is to develop more selective CB1 receptor antagonists, which would reduce the potential side effects of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide. Finally, more research is needed to fully understand the mechanisms of action of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide and its effects on various physiological processes.

Synthesis Methods

The synthesis of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide involves several steps, starting from commercially available starting materials. The first step involves the synthesis of an intermediate compound, which is then reacted with another compound to yield N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide. The synthesis of N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide has been described in detail in several scientific publications.

Scientific Research Applications

N-[3-[(1-cyclopropyl-5-methylpyrrolidin-3-yl)amino]phenyl]butanamide has been extensively studied for its potential therapeutic applications. It has been shown to be effective in the treatment of obesity, diabetes, and addiction. In addition, it has also been studied for its potential use in the treatment of other disorders such as anxiety, depression, and schizophrenia.